![molecular formula C23H30N6O B2565361 1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]-N-methylazetidin-3-amine CAS No. 2199979-75-2](/img/structure/B2565361.png)
1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]-N-methylazetidin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of appropriate precursors under specific conditions . For instance, triazolothiadiazine derivatives can be synthesized via the reaction of phenacyl bromide with various 4-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-aryl-2H-1,2,4-triazol-3(4H)-ones in refluxing ethanol .Molecular Structure Analysis
The molecular structure of similar compounds, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, has been studied extensively . These compounds can exist in several isomeric forms, depending on the fusion permutations of a five-membered triazole ring with a six-membered thiadiazine ring .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied . For example, [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based energetic materials have been synthesized effectively by using monosubstituted tetrazine or tetrazine-based fused rings as starting materials .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported . For example, compound 5, a [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based energetic material, exhibits excellent insensitivity toward external stimuli and a very good calculated detonation performance .Scientific Research Applications
Synthesis and Chemical Properties
- Innovative Synthesis Techniques : Studies have detailed the synthesis of various pyrazolo, isoxazolo, and triazolo derivatives containing the benzofuran moiety. These compounds are synthesized through reactions involving diazotized heterocyclic amines, hydroximoyl chlorides, and active methylene compounds, indicating the chemical versatility and potential for creating complex molecules for various applications (Abdelhamid, Fahmi, & Alsheflo, 2012).
Biological and Pharmacological Applications
Antimicrobial and Antifungal Activities : New pyrazoline and pyrazole derivatives have shown significant antibacterial and antifungal activities, suggesting the potential use of related [1,2,4]triazolo[4,3-b]pyridazine derivatives in developing new antimicrobial agents (Hassan, 2013).
Antitumor and Antiproliferative Effects : Certain [1,2,4]triazolo[4,3-b]pyridazine derivatives have been synthesized and evaluated for their antitumor and antiproliferative activities, offering insights into the development of new cancer therapies (Ilić et al., 2011).
Chemical and Structural Analysis
- Structural and Theoretical Studies : Research involving the synthesis, structure analysis, and theoretical studies, including DFT calculations and Hirshfeld surface analysis, of specific [1,2,4]triazolo[4,3-b]pyridazine derivatives, contributes valuable information on the molecular properties and interactions of these compounds (Sallam et al., 2021).
Mechanism of Action
The mechanism of action of similar compounds has been explored in various studies . For instance, 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines have shown diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .
Safety and Hazards
Future Directions
The future directions for the research of similar compounds involve the design of next-generation fused ring energetic materials for different applications . Additionally, researchers are engaged in the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases .
properties
IUPAC Name |
1-(3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]-N-methylazetidin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N6O/c1-23(2,3)22-25-24-20-7-8-21(26-29(20)22)28-14-18(15-28)27(4)11-9-16-5-6-19-17(13-16)10-12-30-19/h5-8,13,18H,9-12,14-15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLRPARYVDRMYLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)CCC4=CC5=C(C=C4)OCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]-N-methylazetidin-3-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.